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Abstract
(Methyldisulfanyl)methane, known formally as Dimethyl disulfide (DMDS), is a prevalent

organosulfur compound with significant roles in various industrial and biological processes.

This document provides a comprehensive overview of the core physical characteristics of

DMDS, intended for a technical audience. It includes tabulated quantitative data, detailed

experimental protocols for the determination of these properties, and visualizations of relevant

chemical and biological pathways. This guide aims to be a critical resource for professionals in

research, science, and drug development who work with or encounter this compound.

Introduction
(Methyldisulfanyl)methane (Dimethyl disulfide, DMDS) is the simplest organic disulfide with

the chemical formula C₂H₆S₂. It is a flammable liquid characterized by a distinct garlic-like odor.

[1] DMDS is found in nature, emitted by various plants, bacteria, and fungi, and is a component

of the aroma of certain foods.[1] Industrially, it serves as a sulfiding agent in oil refineries, a soil

fumigant in agriculture, and as a food additive.[1] Its biological activities, including its role as a

signaling molecule and its antimicrobial properties, are areas of active research. A clear

understanding of its physical properties is fundamental for its safe handling, application, and for

the interpretation of experimental results.
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It is important to distinguish (Methyldisulfanyl)methane (DMDS, CAS 624-92-0) from a similarly

named compound, 2,4-Dithiapentane (bis(methylthio)methane, CAS 1618-26-4), which has a

different chemical structure (C₃H₈S₂) and distinct physical properties. This guide focuses

exclusively on the physical characteristics of (Methyldisulfanyl)methane (DMDS).

Quantitative Physical Characteristics
The following tables summarize the key physical and chemical properties of

(Methyldisulfanyl)methane (DMDS).

Table 1: General and Physical Properties of (Methyldisulfanyl)methane (DMDS)

Property Value Reference(s)

Molecular Formula C₂H₆S₂ [1]

Molar Mass 94.19 g/mol [1]

Appearance Colorless to light yellow liquid [1][2]

Odor Unpleasant, garlic-like [1]

Density 1.0625 g/cm³ at 20 °C [2]

Melting Point -85 °C (-121 °F; 188 K) [1]

Boiling Point 110 °C (230 °F; 383 K) [1]

Flash Point 15 °C (59 °F; 288 K) [1]

Autoignition Temperature 370 °C (698 °F; 643 K) [1]

Vapor Pressure 3.8 kPa (at 25 °C) [1]

Water Solubility 2.5 g/L (at 20 °C) [1]

Refractive Index (n²⁰/D) 1.525 [2]

Experimental Protocols
This section outlines the detailed methodologies for determining the key physical

characteristics of (Methyldisulfanyl)methane.
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Determination of Boiling Point
The boiling point of DMDS can be determined using the distillation method as a standard

laboratory procedure.

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

pressure surrounding the liquid, and the liquid changes into a vapor.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer (calibrated)

Heating mantle or oil bath

Boiling chips

Procedure:

Place a small volume (e.g., 5-10 mL) of (Methyldisulfanyl)methane into the distillation flask

along with a few boiling chips to ensure smooth boiling.

Set up the distillation apparatus with the thermometer bulb positioned just below the side

arm of the distillation flask to accurately measure the temperature of the vapor.

Begin heating the flask gently using a heating mantle or oil bath.

Observe the temperature as the liquid begins to boil and the vapor rises into the condenser.

Record the temperature at which a steady stream of distillate is collected in the receiving

flask. This temperature is the boiling point.

For high precision, the atmospheric pressure should be recorded, and a correction can be

applied if it deviates significantly from standard pressure.
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Determination of Melting Point
The melting point of DMDS, which is a liquid at room temperature, is determined by cooling the

substance until it solidifies and then measuring the temperature at which it melts upon gentle

heating. The capillary tube method is a standard technique for this purpose.[3][4][5][6][7]

Principle: The melting point is the temperature at which a solid turns into a liquid at atmospheric

pressure. For a pure substance, the melting point is a sharp, well-defined temperature.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Cooling bath (e.g., dry ice/acetone)

Procedure:

Cool a small sample of (Methyldisulfanyl)methane in a small test tube using a cooling bath

until it solidifies.

Introduce a small amount of the solidified DMDS into a capillary tube.

Place the capillary tube into the heating block of the melting point apparatus.

Heat the sample slowly, at a rate of approximately 1-2 °C per minute as the melting point is

approached.

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the beginning of melting)

and the temperature at which the last crystal melts (the end of melting). The range between

these two temperatures is the melting range.

Determination of Density
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The density of liquid DMDS can be accurately measured using a digital density meter, following

a standard test method such as ASTM D4052.[2][8][9][10][11]

Principle: A digital density meter measures the density of a liquid based on the change in the

oscillation frequency of a U-shaped tube when it is filled with the sample.

Apparatus:

Digital density meter

Syringe for sample injection

Thermostatic control for the measurement cell

Procedure:

Calibrate the digital density meter with a reference standard of known density (e.g., dry air

and pure water) at the desired temperature (e.g., 20 °C).

Ensure the measuring cell is clean and dry.

Inject the (Methyldisulfanyl)methane sample into the measuring cell using a syringe,

ensuring there are no air bubbles.

Allow the sample to thermally equilibrate to the set temperature.

The instrument will measure the oscillation period of the U-tube and calculate the density of

the sample.

Record the density value displayed by the instrument.

Measurement of Refractive Index
The refractive index of DMDS can be determined using an Abbe refractometer.[12][13][14][15]

[16]

Principle: An Abbe refractometer measures the refractive index of a liquid by determining the

critical angle of refraction of light as it passes from the liquid into a prism of known refractive
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index.

Apparatus:

Abbe refractometer

Constant temperature water bath

Light source (typically a sodium lamp, λ = 589 nm)

Dropper or pipette

Procedure:

Calibrate the Abbe refractometer using a standard liquid with a known refractive index (e.g.,

distilled water).

Ensure the prism surfaces are clean and dry.

Using a dropper, place a few drops of (Methyldisulfanyl)methane onto the surface of the

measuring prism.

Close the prism assembly and allow the sample to spread into a thin film.

Circulate water from the constant temperature bath through the refractometer to maintain a

constant temperature (e.g., 20 °C).

Adjust the light source and the eyepiece to bring the boundary line between the light and

dark fields into sharp focus.

Rotate the prism assembly until the boundary line is centered on the crosshairs in the

eyepiece.

Read the refractive index value from the instrument's scale.

Spectroscopic Analysis
Principle: FT-IR spectroscopy measures the absorption of infrared radiation by the sample,

providing information about the vibrational modes of its chemical bonds.
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Apparatus:

FT-IR spectrometer

Liquid sample cell (e.g., NaCl or KBr plates) or an Attenuated Total Reflectance (ATR)

accessory

Procedure (using liquid cell):[17][18][19][20][21]

Ensure the salt plates of the liquid cell are clean and dry.

Place a drop of (Methyldisulfanyl)methane onto one salt plate.

Carefully place the second salt plate on top to create a thin liquid film.

Mount the cell in the sample holder of the FT-IR spectrometer.

Acquire a background spectrum of the empty cell or air.

Acquire the sample spectrum.

The resulting spectrum will show absorption bands corresponding to the functional groups

present in DMDS.

Principle: ¹H NMR spectroscopy provides information about the structure of a molecule by

observing the behavior of hydrogen nuclei in a magnetic field.

Apparatus:

NMR spectrometer

NMR tube

Deuterated solvent (e.g., CDCl₃)

Pipette

Procedure:[22][23][24][25][26]
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Dissolve a small amount of (Methyldisulfanyl)methane in a deuterated solvent (e.g., 5-10 mg

in 0.5-0.7 mL of CDCl₃) in a clean, dry vial.

Transfer the solution into a clean NMR tube.

Place the NMR tube in the spectrometer's probe.

Acquire the ¹H NMR spectrum according to the instrument's operating procedure.

Process the spectrum to obtain chemical shifts, integration, and coupling patterns, which will

confirm the structure of DMDS.

Mandatory Visualizations
Experimental Workflow: Industrial Synthesis of
(Methyldisulfanyl)methane
The following diagram illustrates a common industrial process for the synthesis of

(Methyldisulfanyl)methane.
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Caption: Industrial synthesis workflow for (Methyldisulfanyl)methane.

Signaling Pathway: Inhibition of Glutathione Reductase
by (Methyldisulfanyl)methane
(Methyldisulfanyl)methane has been shown to inhibit glutathione reductase, an enzyme crucial

for maintaining cellular redox balance.[1][27][28][29][30]
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Caption: Inhibition of glutathione reductase by (Methyldisulfanyl)methane.

Signaling Pathway: Role in Plant Sulfur Metabolism
(Methyldisulfanyl)methane can be utilized by plants as a source of reduced sulfur, influencing

their growth and metabolism.[31][32][33]
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Caption: Role of (Methyldisulfanyl)methane in plant sulfur metabolism.

Conclusion
This technical guide provides a detailed summary of the physical characteristics of

(Methyldisulfanyl)methane (DMDS), complete with quantitative data, standardized experimental

protocols, and visual representations of relevant chemical and biological pathways. The

information presented herein is intended to serve as a valuable resource for researchers,
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scientists, and drug development professionals, facilitating a deeper understanding and safer

application of this important organosulfur compound. The clear distinction from 2,4-

Dithiapentane is crucial to avoid confusion and ensure accurate scientific work. The provided

protocols offer a foundation for the experimental determination of the physical properties of

DMDS, while the diagrams illustrate its industrial synthesis and biological interactions,

highlighting areas for further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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